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Compound of Interest

Compound Name: Cobalt hydrogen phosphate

Cat. No.: B089331

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Cobalt hydrogen phosphate. It

offers procedural, step-by-step guidance on safe handling, personal protective equipment, and
disposal protocols.

I. Hazard Identification and Safety Data Summary

Cobalt hydrogen phosphate is a chemical that requires careful handling due to its potential
health risks.[1][2][3] It is harmful if swallowed and can cause skin, eye, and respiratory irritation.
[1][2][3] Furthermore, there is evidence suggesting it may cause sensitization upon inhalation
or skin contact and is suspected of being a carcinogen.[1][4]

Below is a summary of key quantitative data extracted from safety data sheets (SDS):
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Property Value Reference
Molecular Formula Co30sP2 [5]
Molecular Weight 366.74 g/mol [1]
Appearance Red Powder [1]
Density 2.8 g/cm3 [1]
Acute Toxicity (Oral LD50, Rat) 539 mg/kg [1]
OSHA Permissible Exposure

o 0.1 mg/m3 [6]
Limit (PEL) for Cobalt
ACGIH Threshold Limit Value

0.02 mg/m3 [6]

(TLV) for Cobalt

Il. Personal Protective Equipment (PPE)

To ensure safety when handling Cobalt hydrogen phosphate, the following personal
protective equipment is mandatory.[6][7][8]

e Respiratory Protection: An N95 (US) or P1 (EN 143) dust mask is recommended for
situations where dust may be generated.[1] For higher potential exposures, a powered air-
purifying respirator (PAPR) may be necessary.[7]

o Eye Protection: Chemical safety goggles or a face shield must be worn to protect against
dust and splashes.[6][7]

o Skin Protection: Chemical-resistant gloves (such as nitrile or rubber), a lab coat, and full-
coverage clothing are required to prevent skin contact.[6][7][8]

» Hygiene Measures: Always wash hands thoroughly after handling the chemical, before
breaks, and at the end of the workday.[1][9]

lll. Standard Operating Procedure for Safe Handling

A. Engineering Controls:
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o Ventilation: All work with Cobalt hydrogen phosphate should be conducted in a well-
ventilated area.[2][7] A local exhaust ventilation system, such as a chemical fume hood, is
essential to minimize inhalation exposure.[7][8]

B. Handling Protocol:
e Preparation:

o Before starting any work, ensure that the safety data sheet (SDS) has been reviewed and
is readily accessible.[7]

o Designate a specific work area for handling Cobalt hydrogen phosphate.

o Ensure that an eyewash station and safety shower are in close proximity to the
workstation.[3]

e Weighing and Transferring:
o Handle the powder carefully to avoid the formation of dust and aerosols.[1][2]
o Use non-sparking tools for transfers.[2]

o Store the chemical in a cool, dry, and well-ventilated place in a tightly closed container.[1]

[2]
e Spill Management:

o In case of a spill, do not use water to clean it up as this can cause the cobalt to dissolve
and spread.[7]

o Contain the spill using absorbent materials like sand or vermiculite.[7]
o Carefully clean up the spill using appropriate methods, wearing full PPE.[7]

o Collect the spilled material and contaminated absorbents in a suitable, closed container for
disposal.[1]

C. First Aid Measures:
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 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes,
including under the eyelids, and seek medical attention.[1][3]

 In case of skin contact: Wash off immediately with plenty of soap and water.[3] If skin
irritation or a rash occurs, get medical advice.[10]

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[2][3]

« If swallowed: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison
control center immediately.[2]

IV. Disposal Plan
All waste containing Cobalt hydrogen phosphate must be treated as hazardous waste.
» Waste Collection:

o Collect all solid waste, including contaminated PPE and absorbent materials, in a clearly
labeled, sealed container.

o Aqueous solutions should be collected in a separate, labeled container.
» Disposal Procedure:

o Dispose of all waste in accordance with local, state, and federal environmental
regulations.[1][7]

o

Contact a licensed professional waste disposal service for proper disposal.[11]

o Do not dispose of Cobalt hydrogen phosphate down the drain or in regular trash.[2][11]

V. Safe Handling Workflow
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Caption: Workflow for the safe handling of Cobalt hydrogen phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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